Cas no 1807176-68-6 (4-Cyano-5-difluoromethoxy-2-methylbenzenesulfonyl chloride)

4-Cyano-5-difluoromethoxy-2-methylbenzenesulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as a key intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfonyl-containing compounds. Its structure, featuring a cyano group, difluoromethoxy substituent, and methyl group, enhances reactivity and selectivity in nucleophilic substitution reactions. The difluoromethoxy moiety contributes to improved metabolic stability and lipophilicity in derived compounds, making it valuable in pharmaceutical and agrochemical applications. This reagent is characterized by high purity and consistent performance, ensuring reliable results in complex synthetic pathways. Proper handling under anhydrous conditions is recommended due to its sensitivity to moisture.

4-Cyano-5-difluoromethoxy-2-methylbenzenesulfonyl chloride structure

1807176-68-6 structure

Product Name:4-Cyano-5-difluoromethoxy-2-methylbenzenesulfonyl chloride

CAS No:1807176-68-6

MF:C₉H₆ClF₂NO₃S

MW:281.663647174835

CID:5001167

Update Time:2025-06-07

4-Cyano-5-difluoromethoxy-2-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-5-difluoromethoxy-2-methylbenzenesulfonyl chloride
- Inchi： 1S/C9H6ClF2NO3S/c1-5-2-6(4-13)7(16-9(11)12)3-8(5)17(10,14)15/h2-3,9H,1H3
- InChI Key： RYDQPZXXXHJZFH-UHFFFAOYSA-N
- SMILES： ClS(C1C=C(C(C#N)=CC=1C)OC(F)F)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 414
XLogP3: 2.9
Topological Polar Surface Area: 75.5

4-Cyano-5-difluoromethoxy-2-methylbenzenesulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010014850-250mg	4-Cyano-5-difluoromethoxy-2-methylbenzenesulfonyl chloride	1807176-68-6	97%	250mg	489.60 USD	2021-07-05
Alichem	A010014850-500mg	4-Cyano-5-difluoromethoxy-2-methylbenzenesulfonyl chloride	1807176-68-6	97%	500mg	798.70 USD	2021-07-05
Alichem	A010014850-1g	4-Cyano-5-difluoromethoxy-2-methylbenzenesulfonyl chloride	1807176-68-6	97%	1g	1,579.40 USD	2021-07-05